Cas no 61883-13-4 (1,2-Cyclohexanedicarboxylic acid, 3-(hydroxyimino)-, diethyl ester)
61883-13-4 structure
Product Name:1,2-Cyclohexanedicarboxylic acid, 3-(hydroxyimino)-, diethyl ester
CAS No:61883-13-4
MF:C12H19NO5
MW:257.282963991165
CID:463891
PubChem ID:71391466
Update Time:2025-04-19
1,2-Cyclohexanedicarboxylic acid, 3-(hydroxyimino)-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclohexanedicarboxylic acid, 3-(hydroxyimino)-, diethyl ester
- diethyl 3-hydroxyiminocyclohexane-1,2-dicarboxylate
- Diethyl 3-(hydroxyimino)cyclohexane-1,2-dicarboxylate
- 61883-13-4
- DTXSID70813326
-
- Inchi: 1S/C12H19NO5/c1-3-17-11(14)8-6-5-7-9(13-16)10(8)12(15)18-4-2/h8,10,16H,3-7H2,1-2H3
- InChI Key: GXNZZLDCPSVOEE-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CCCC(C1C(=O)OCC)=NO)=O
Computed Properties
- Exact Mass: 257.12637
- Monoisotopic Mass: 257.12632271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 85.2Ų
Experimental Properties
- PSA: 85.19
1,2-Cyclohexanedicarboxylic acid, 3-(hydroxyimino)-, diethyl ester Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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